Cas no 2137550-29-7 (4,7,7-trimethyl-6,8-dioxa-2-azaspiro4.5decan-10-ol)
4,7,7-trimethyl-6,8-dioxa-2-azaspiro4.5decan-10-ol Chemical and Physical Properties
Names and Identifiers
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- 4,7,7-trimethyl-6,8-dioxa-2-azaspiro4.5decan-10-ol
- 4,7,7-trimethyl-6,8-dioxa-2-azaspiro[4.5]decan-10-ol
- EN300-1085432
- 2137550-29-7
-
- Inchi: 1S/C10H19NO3/c1-7-4-11-6-10(7)8(12)5-13-9(2,3)14-10/h7-8,11-12H,4-6H2,1-3H3
- InChI Key: QLFRTQYVDLDCCV-UHFFFAOYSA-N
- SMILES: O1C(C)(C)OCC(C21CNCC2C)O
Computed Properties
- Exact Mass: 201.13649347g/mol
- Monoisotopic Mass: 201.13649347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 50.7Ų
4,7,7-trimethyl-6,8-dioxa-2-azaspiro4.5decan-10-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1085432-0.05g |
4,7,7-trimethyl-6,8-dioxa-2-azaspiro[4.5]decan-10-ol |
2137550-29-7 | 95% | 0.05g |
$948.0 | 2023-10-27 | |
| Enamine | EN300-1085432-0.1g |
4,7,7-trimethyl-6,8-dioxa-2-azaspiro[4.5]decan-10-ol |
2137550-29-7 | 95% | 0.1g |
$993.0 | 2023-10-27 | |
| Enamine | EN300-1085432-0.25g |
4,7,7-trimethyl-6,8-dioxa-2-azaspiro[4.5]decan-10-ol |
2137550-29-7 | 95% | 0.25g |
$1038.0 | 2023-10-27 | |
| Enamine | EN300-1085432-0.5g |
4,7,7-trimethyl-6,8-dioxa-2-azaspiro[4.5]decan-10-ol |
2137550-29-7 | 95% | 0.5g |
$1084.0 | 2023-10-27 | |
| Enamine | EN300-1085432-1.0g |
4,7,7-trimethyl-6,8-dioxa-2-azaspiro[4.5]decan-10-ol |
2137550-29-7 | 1g |
$1129.0 | 2023-05-26 | ||
| Enamine | EN300-1085432-2.5g |
4,7,7-trimethyl-6,8-dioxa-2-azaspiro[4.5]decan-10-ol |
2137550-29-7 | 95% | 2.5g |
$2211.0 | 2023-10-27 | |
| Enamine | EN300-1085432-5.0g |
4,7,7-trimethyl-6,8-dioxa-2-azaspiro[4.5]decan-10-ol |
2137550-29-7 | 5g |
$3273.0 | 2023-05-26 | ||
| Enamine | EN300-1085432-10.0g |
4,7,7-trimethyl-6,8-dioxa-2-azaspiro[4.5]decan-10-ol |
2137550-29-7 | 10g |
$4852.0 | 2023-05-26 | ||
| Enamine | EN300-1085432-1g |
4,7,7-trimethyl-6,8-dioxa-2-azaspiro[4.5]decan-10-ol |
2137550-29-7 | 95% | 1g |
$1129.0 | 2023-10-27 | |
| Enamine | EN300-1085432-5g |
4,7,7-trimethyl-6,8-dioxa-2-azaspiro[4.5]decan-10-ol |
2137550-29-7 | 95% | 5g |
$3273.0 | 2023-10-27 |
4,7,7-trimethyl-6,8-dioxa-2-azaspiro4.5decan-10-ol Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 4,7,7-trimethyl-6,8-dioxa-2-azaspiro4.5decan-10-ol
4,7,7-trimethyl-6,8-dioxa-2-azaspiro[4.5]decan-10-ol: A Comprehensive Overview
4,7,7-trimethyl-6,8-dioxa-2-azaspiro[4.5]decan-10-ol is a complex organic compound with the CAS number 2137550-29-7. This compound belongs to the class of spiro compounds, which are characterized by two or more rings joined at a single atom. The spiro structure in this molecule is formed by the fusion of a six-membered ring and a five-membered ring at the central atom. The compound's name reflects its structural features: the "trimethyl" indicates three methyl groups attached to the molecule, while "dioxa" and "aza" refer to the presence of oxygen and nitrogen atoms in the rings, respectively.
The synthesis of 4,7,7-trimethyl-6,8-dioxa-2-azaspiro[4.5]decan-10-ol involves a series of intricate organic reactions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. This approach has shown promise in producing high-purity samples of the compound for further characterization and application studies.
One of the most significant applications of 4,7,7-trimethyl-6,8-dioxa-2-azaspiro[4.5]decan-10-ol is in the field of pharmacology. The compound has been identified as a potential lead molecule for drug development due to its unique structural features and bioactivity profiles. Recent research has demonstrated that this compound exhibits antioxidant properties, making it a candidate for applications in skincare products and dietary supplements.
In addition to its pharmacological applications, 4,7,7-trimethyl-6,8-dioxa-2-azaspiro[4.5]decan-10-ol has also been studied for its role in materials science. The compound's spiro structure contributes to its mechanical stability and thermal resistance, properties that are highly desirable in polymer materials. Researchers have investigated its potential as a building block for advanced polymers used in high-performance applications such as aerospace and electronics.
The environmental impact of 4,7,7-trimethyl-6,8-dioxa-2-azaspiro[4.5]decan-10 ol has also been a topic of recent interest. Studies have focused on understanding the compound's biodegradability and toxicity profiles to ensure its safe use in commercial products. Preliminary findings suggest that the compound exhibits low toxicity and is biodegradable under specific environmental conditions.
From a structural perspective, 4,7,7-trimethyl substitution pattern plays a crucial role in determining the compound's physical and chemical properties. The methyl groups contribute to the molecule's hydrophobicity and stability, while the oxygen and nitrogen atoms introduce polarity and hydrogen bonding capabilities. These properties make the compound versatile for various chemical reactions and applications.
In conclusion, 4,7 , 7 - trimethyl - 6 , 8 - dioxa - 2 - azaspiro [ 4 . 5 ] decan - 10 - ol stands out as a multifaceted organic compound with promising applications across diverse fields such as pharmacology , materials science , and environmental chemistry . Its unique spiro structure , combined with recent advances in synthesis techniques , positions it as a valuable tool for researchers seeking innovative solutions in these areas .
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